Cas no 1267959-70-5 (4-(4-fluorophenyl)-2,2-dimethylbutanoic acid)

• Product Name: 4-(4-fluorophenyl)-2,2-dimethylbutanoic acid
• CAS No: 1267959-70-5
• MF: C₁₂H₁₅FO₂
• MW: 210.244707345963
• CID: 5833266
• PubChem ID: 65298607
• Update Time: 2025-06-13

4-(4-fluorophenyl)-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 4-fluoro-α,α-dimethyl-
• 4-(4-Fluorophenyl)-2,2-dimethylbutanoic acid
• EN300-1840890
• CS-0343963
• AKOS014633416
• SCHEMBL24440172
• 1267959-70-5
• 4-(4-fluorophenyl)-2,2-dimethylbutanoic acid

• Inchi： 1S/C12H15FO2/c1-12(2,11(14)15)8-7-9-3-5-10(13)6-4-9/h3-6H,7-8H2,1-2H3,(H,14,15)
• InChI Key： YKDOUSHIRFJFOV-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1)CC(C)(C)C(=O)O

Computed Properties

• Exact Mass: 210.10560788g/mol
• Monoisotopic Mass: 210.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.123±0.06 g/cm3(Predicted)
• Boiling Point: 312.2±17.0 °C(Predicted)
• pka: 4.86±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-(4-fluorophenyl)-2,2-dimethylbutanoic acid

Recent Advances in the Study of 4-(4-Fluorophenyl)-2,2-dimethylbutanoic Acid (CAS: 1267959-70-5)

4-(4-Fluorophenyl)-2,2-dimethylbutanoic acid (CAS: 1267959-70-5) is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies exploring its potential applications in drug development, particularly in the modulation of metabolic pathways and inflammatory responses. The presence of the fluorophenyl group and the dimethylbutanoic acid moiety suggests potential bioactivity, making it a candidate for further pharmacological investigation.

Recent studies have focused on the synthesis and characterization of 4-(4-fluorophenyl)-2,2-dimethylbutanoic acid, with an emphasis on optimizing its yield and purity for pharmaceutical applications. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), have been employed to confirm the compound's structure and purity. These efforts are critical for ensuring the reproducibility and scalability of its synthesis, which is essential for subsequent preclinical and clinical studies.

In vitro and in vivo studies have revealed promising biological activities associated with 4-(4-fluorophenyl)-2,2-dimethylbutanoic acid. For instance, research has demonstrated its potential as an inhibitor of specific enzymes involved in lipid metabolism, suggesting its utility in treating metabolic disorders such as dyslipidemia and obesity. Additionally, its anti-inflammatory properties have been investigated, with preliminary results indicating its ability to modulate key inflammatory mediators, such as cytokines and prostaglandins. These findings highlight the compound's dual functionality, which could be leveraged for the development of multifunctional therapeutics.

One of the most notable advancements in the study of 4-(4-fluorophenyl)-2,2-dimethylbutanoic acid is its application in targeted drug delivery systems. Researchers have explored its incorporation into nanoparticle formulations to enhance its bioavailability and tissue-specific delivery. For example, liposomal and polymeric nanoparticles loaded with the compound have shown improved pharmacokinetic profiles in animal models, reducing systemic toxicity while maintaining therapeutic efficacy. These innovations underscore the potential of 4-(4-fluorophenyl)-2,2-dimethylbutanoic acid as a versatile building block in nanomedicine.

Despite these promising developments, challenges remain in the clinical translation of 4-(4-fluorophenyl)-2,2-dimethylbutanoic acid. Issues such as its solubility, stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structural modifications to enhance its pharmacological properties while minimizing adverse effects. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 4-(4-fluorophenyl)-2,2-dimethylbutanoic acid (CAS: 1267959-70-5) represents a promising candidate for drug development, with demonstrated bioactivity in metabolic and inflammatory pathways. Recent advances in its synthesis, characterization, and application in drug delivery systems have paved the way for future research. However, continued investigation is necessary to address existing challenges and fully realize its therapeutic potential. This compound exemplifies the intersection of chemical innovation and biological application, offering exciting opportunities for the development of next-generation pharmaceuticals.